(2-Chloro-4-(trifluoromethyl)phenyl)hydrazine

• IUPAC Name: [2-chloro-4-(trifluoromethyl)phenyl]hydrazine
• InChI: InChI=1S/C7H6ClF3N2/c8-5-3-4(7(9,10)11)1-2-6(5)13-12/h1-3,13H,12H2
• InChI Key: KSESZRGARIEOFC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(F)(F)F)Cl)NN
• Molecular Formula: C7H6ClF3N2
• DSSTOX Substance ID: DTXSID40371529
• Molecular Weight: 210.58 g/mol
• CAS RN: 86398-98-3

Description

“(2-Chloro-4-(trifluoromethyl)phenyl)hydrazine” is a chemical compound with the linear formula C7H7Cl2F3N2. It is a solid substance that is stored in an inert atmosphere at temperatures between 2-8°C. The compound has a molecular weight of 247.05.

Molecular Structure Analysis

The IUPAC name for this compound is 1-[2-chloro-4-(trifluoromethyl)phenyl]hydrazine hydrochloride. The InChI code is 1S/C7H6ClF3N2.ClH/c8-5-3-4(7(9,10)11)1-2-6(5)13-12;/h1-3,13H,12H2;1H.

Physical And Chemical Properties Analysis

“this compound” is a solid substance. It has a melting point of 141-148°C at N/A mmHg. The compound is stored in an inert atmosphere at temperatures between 2-8°C.

Scientific Research Applications

• Pharmaceutical Applications :

  • Mary et al. (2021) investigated the properties of hydrazine derivatives, including one similar to (2-Chloro-4-(trifluoromethyl)phenyl)hydrazine, for their antitumor activity. They found these derivatives to exhibit higher antitumor activity compared to standard drugs like 5-fluorouracil/piperine (Mary et al., 2021).
  • Ji et al. (2018) synthesized 3-amino-N-[4-chloro-3-(trifluoromethyl)phenyl]-4-morpholino-1H-indazole-1-carboxamide, which showed significant inhibitory capacity against cancer cell lines (Ji et al., 2018).

• Material Science and Chemical Synthesis :

  • The study by Dinnimath et al. (2011) involved the synthesis of 3-chloro-4-fluoro phenyl hydrazine and its derivatives for antimicrobial applications (Dinnimath et al., 2011).
  • In the research by Mitzel et al. (1993), a series of (hydridosilyl)hydrazines were prepared, demonstrating the utility of hydrazine derivatives in synthesizing complex molecules (Mitzel et al., 1993).
  • Havannavar et al. (2014) focused on synthesizing phenyl hydrazone derivatives for antimicrobial activities, illustrating the role of hydrazine compounds in medicinal chemistry (Havannavar et al., 2014).

• Environmental Applications :

  • Zhu et al. (2019) developed a ratiometric fluorescent probe for detecting hydrazine, highlighting the importance of hydrazine derivatives in environmental monitoring (Zhu et al., 2019).

Safety and Hazards

The compound is associated with several hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation). Precautionary measures include P280 (Wear protective gloves/protective clothing/eye protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).

Mechanism of Action

Target of Action

Hydrazine derivatives are known to interact with various enzymes and proteins, potentially altering their function .

Mode of Action

(2-Chloro-4-(trifluoromethyl)phenyl)hydrazine, as a hydrazine derivative, is likely to participate in nucleophilic reactions. The nitrogen atom in the hydrazine group can act as a nucleophile, reacting with electrophilic carbon atoms in other molecules . This can lead to the formation of new bonds and changes in the structure of the target molecule.

Biochemical Pathways

Hydrazine derivatives are known to participate in various chemical reactions, potentially affecting multiple biochemical pathways .

Result of Action

The interaction of hydrazine derivatives with various targets can lead to changes in cellular processes and functions .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s reactivity and interactions with its targets .

Synthesis routes and methods

Procedure details

A mixture of 3,4-dichlorobenzotrifluoride (48 g), hydrazine hydrate (65 g) and pyridine (240 g) was stirred and heated at 150° C. for 6 hours in an autoclave at a pressure of 4 bar. The cooled mixture was quenched with sodium hydroxide solution and the organic layer evaporated in vacuo. The residue was dissolved in diethyl ether, washed (water) and the ether evaporated to give 2-chloro-4-trifluoromethylphenylhydrazine and 2-chloro-5-trifluoromethylphenylhydrazine as a 95/5 mixture (36 g),